Cas no 301176-03-4 (2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 301176-03-4
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5798498
• Update Time: 2025-10-21

2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(3-methylbenzyl)thiazol-2-yl)-2-(p-tolyloxy)acetamide
• Acetamide, 2-(4-methylphenoxy)-N-[5-[(3-methylphenyl)methyl]-2-thiazolyl]-
• 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C20H20N2O2S/c1-14-6-8-17(9-7-14)24-13-19(23)22-20-21-12-18(25-20)11-16-5-3-4-15(2)10-16/h3-10,12H,11,13H2,1-2H3,(H,21,22,23)
• InChI Key： FUVMZZMFXCSTNS-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=CC(C)=C2)S1)(=O)COC1=CC=C(C)C=C1

Additional information on 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

Introduction to 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 301176-03-4)

2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide, identified by its CAS number 301176-03-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a thiazole core, which is a heterocyclic structure consisting of sulfur and nitrogen atoms. The structural framework of this molecule incorporates several key functional groups, including an N-acetylamide moiety and a phenoxy group, which contribute to its unique chemical properties and potential biological activities.

The thiazole scaffold is particularly noteworthy due to its extensive presence in biologically active natural products and pharmaceutical agents. It has been widely studied for its role in modulating various biological pathways, making it a valuable scaffold for drug discovery. The incorporation of a 1,3-thiazole ring into the molecular structure of 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide likely contributes to its potential pharmacological effects. Specifically, the thiazole ring can interact with biological targets such as enzymes and receptors, thereby influencing cellular processes.

In recent years, there has been a growing interest in developing novel compounds that incorporate thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have shown that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-methylphenyl group in the molecule further enhances its complexity and may contribute to its binding affinity for specific biological targets. This group is commonly found in pharmaceuticals and can influence the compound's solubility, metabolic stability, and overall bioavailability.

The amide functional group (N-acetylamide) is another critical feature of this compound. Amides are well-known for their role as bioisosteres and have been widely used in medicinal chemistry to modify the pharmacokinetic properties of drugs. The amide linkage can affect the compound's solubility, permeability, and metabolic pathways, all of which are crucial factors in drug development. Additionally, the amide group can participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity.

The phenoxy group attached to the benzene ring adds another layer of complexity to the molecular structure. Phenoxy groups are commonly found in agrochemicals and pharmaceuticals due to their ability to enhance lipophilicity and improve membrane permeability. In the context of 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide, the phenoxy group may contribute to the compound's ability to cross cell membranes efficiently, thereby increasing its bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding interactions between 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide and biological targets. These computational studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents.

In vitro studies have also provided insights into the potential pharmacological effects of this compound. Initial experiments have shown that 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide exhibits inhibitory activity against certain enzymes associated with cancer cell proliferation. The mechanism by which this compound exerts its effects appears to involve modulation of signaling pathways that regulate cell growth and survival. These findings are particularly intriguing given the high unmet medical needs associated with cancer treatment.

The synthesis of 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds present in this molecule.

The pharmacokinetic properties of 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide are also under investigation. Studies are being conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profile using both experimental methods and computational models. Understanding these properties is essential for predicting how the compound will behave in vivo and for designing effective dosing regimens.

The potential therapeutic applications of this compound are broad-ranging. Given its structural features and preliminary biological activity data, it may find utility in treating conditions such as inflammation-related diseases and cancer. Additionally, its complex structure suggests that it could serve as a lead compound for further drug development efforts aimed at identifying more potent and selective therapeutic agents.

In conclusion, 2-(4-methylphenoxy)-N-{5-(3-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 301176-03-4) is a promising pharmaceutical compound with a unique structural framework that may contribute to its biological activity. Its incorporation of key functional groups such as the thiazole, N-acetylamide, and phenoxy moieties makes it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to advance，this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.